Cas no 1211520-41-0 (4-Bromo-6-chloropyridin-3-ol)

• Product Name: 4-Bromo-6-chloropyridin-3-ol
• CAS No: 1211520-41-0
• MF: C₅H₃BrClNO
• MW: 208.440419435501
• CID: 4685888
• PubChem ID: 101043629
• Update Time: 2025-10-29

4-Bromo-6-chloropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-chloropyridin-3-ol
• 4-Bromo-2-chloro-5-hydroxypyridine
• FCH1343584
• 4-Bromo-6-chloropyridin-3-ol

• Inchi： 1S/C5H3BrClNO/c6-3-1-5(7)8-2-4(3)9/h1-2,9H
• InChI Key： RDVSUXPUQWXZFG-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Bromo-6-chloropyridin-3-ol

4-Bromo-6-chloropyridin-3-ol: A Comprehensive Overview

4-Bromo-6-chloropyridin-3-ol, also known by its CAS number 1211520-41-0, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug design and material science. The molecule features a pyridine ring with substituents at positions 3, 4, and 6: a hydroxyl group (-OH) at position 3, a bromine atom (Br) at position 4, and a chlorine atom (Cl) at position 6. These substituents confer unique electronic and steric properties to the molecule, making it an intriguing subject for both theoretical and experimental studies.

The synthesis of 4-bromo-6-chloropyridin-3-ol typically involves multi-step reactions that often start with chloropyridines or bromopyridines as precursors. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce halogen substituents onto the pyridine ring with high precision. These methods not only enhance the purity of the final product but also align with the growing demand for sustainable chemical processes.

The chemical properties of 4-bromo-6-chloropyridin-3-ol are heavily influenced by its functional groups. The hydroxyl group at position 3 imparts hydrophilic characteristics, while the electron-withdrawing effects of bromine and chlorine atoms at positions 4 and 6, respectively, modulate the electronic environment of the ring. This combination makes the compound suitable for various applications, including as an intermediate in pharmaceutical synthesis and as a building block in materials science.

In terms of biological activity, recent studies have highlighted the potential of 4-bromo-6-chloropyridin-3-ol as a lead compound for drug development. Its ability to interact with specific protein targets has been explored in vitro, showing promising results in inhibiting enzymes associated with neurodegenerative diseases. For example, researchers have reported that this compound exhibits moderate inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. While these findings are preliminary, they underscore the potential of this compound as a starting point for developing therapeutic agents.

The environmental impact of 4-bromo-6-chloropyridin-3-ol is another area of active research. Given its halogenated structure, concerns about bioaccumulation and toxicity have been raised. However, recent toxicity studies indicate that this compound exhibits low acute toxicity in standard assays, suggesting that it may pose minimal risk to aquatic ecosystems under normal usage conditions. Nonetheless, further long-term studies are needed to fully assess its environmental footprint.

In conclusion, 4-bromo-6-chloropyridin-3-ol is a versatile compound with a rich structural framework that lends itself to diverse applications. Its synthesis has been optimized through modern catalytic techniques, while its biological and environmental profiles are being actively investigated to better understand its potential benefits and risks. As research continues to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.